Pyrazole N-Demethyl Sildenafil
Pyrazole N-Demethyl Sildenafil
Brand Name:
Vulcanchem
CAS No.:
139755-95-6
VCID:
VC0023169
InChI:
InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28)
SMILES:
CCCC1=C2C(=NN1)C(=O)N=C(N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC
Molecular Formula:
C21H28N6O4S
Molecular Weight:
460.6 g/mol
Pyrazole N-Demethyl Sildenafil
CAS No.: 139755-95-6
Reference Standards
VCID: VC0023169
Molecular Formula: C21H28N6O4S
Molecular Weight: 460.6 g/mol
| CAS No. | 139755-95-6 |
|---|---|
| Product Name | Pyrazole N-Demethyl Sildenafil |
| Molecular Formula | C21H28N6O4S |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-propyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C21H28N6O4S/c1-4-6-16-18-19(25-24-16)21(28)23-20(22-18)15-13-14(7-8-17(15)31-5-2)32(29,30)27-11-9-26(3)10-12-27/h7-8,13H,4-6,9-12H2,1-3H3,(H,24,25)(H,22,23,28) |
| Standard InChIKey | ZLJVUHMTFSCAGQ-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C2C(=NN1)C(=O)N=C(N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC |
| SMILES | CCCC1=C2C(=NN1)C(=O)N=C(N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC |
| Canonical SMILES | CCCC1=C2C(=NN1)C(=O)N=C(N2)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC |
| Synonyms | 1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methyl-piperazine; Desmethylsildenafil; |
| PubChem Compound | 10072962 |
| Last Modified | Nov 14 2021 |
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